Cas no 1804729-91-6 (4-Iodo-3-methoxy-2-(trifluoromethoxy)pyridine-6-carboxylic acid)

• Product Name: 4-Iodo-3-methoxy-2-(trifluoromethoxy)pyridine-6-carboxylic acid
• CAS No: 1804729-91-6
• MF: C₈H₅F₃INO₄
• MW: 363.02928519249
• CID: 4832047
• Update Time: 2025-06-14

4-Iodo-3-methoxy-2-(trifluoromethoxy)pyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Iodo-3-methoxy-2-(trifluoromethoxy)pyridine-6-carboxylic acid

• Inchi： 1S/C8H5F3INO4/c1-16-5-3(12)2-4(7(14)15)13-6(5)17-8(9,10)11/h2H,1H3,(H,14,15)
• InChI Key： GGQYBTKULFKXJV-UHFFFAOYSA-N
• SMILES： IC1C=C(C(=O)O)N=C(C=1OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 288
• XLogP3: 2.8
• Topological Polar Surface Area: 68.6

Additional information on 4-Iodo-3-methoxy-2-(trifluoromethoxy)pyridine-6-carboxylic acid

Research Briefing on 4-Iodo-3-methoxy-2-(trifluoromethoxy)pyridine-6-carboxylic acid (CAS: 1804729-91-6)

4-Iodo-3-methoxy-2-(trifluoromethoxy)pyridine-6-carboxylic acid (CAS: 1804729-91-6) is a specialized pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential applications in drug discovery. This compound, characterized by its trifluoromethoxy and iodo substituents, serves as a versatile intermediate in the synthesis of biologically active molecules, particularly in the development of kinase inhibitors and other therapeutic agents targeting various diseases.

Recent studies have highlighted the role of this compound in the synthesis of novel heterocyclic scaffolds, which are crucial for modulating protein-protein interactions and enzyme activities. The trifluoromethoxy group, in particular, enhances the metabolic stability and lipophilicity of the resulting molecules, making them more suitable for pharmacological applications. Researchers have employed this compound in the development of potential candidates for treating inflammatory diseases, cancer, and central nervous system disorders.

One of the key advancements in the utilization of 4-Iodo-3-methoxy-2-(trifluoromethoxy)pyridine-6-carboxylic acid is its incorporation into the synthesis of selective kinase inhibitors. Kinases play a pivotal role in cellular signaling pathways, and their dysregulation is associated with numerous pathological conditions. The unique electronic properties of the trifluoromethoxy group in this compound facilitate the design of inhibitors with improved binding affinity and selectivity, as demonstrated in recent preclinical studies.

In addition to its applications in drug discovery, this compound has also been explored in material science, particularly in the development of organic electronic materials. The presence of the iodo substituent allows for further functionalization through cross-coupling reactions, enabling the creation of complex molecular architectures with tailored properties.

Despite its promising potential, challenges remain in the large-scale synthesis and purification of 4-Iodo-3-methoxy-2-(trifluoromethoxy)pyridine-6-carboxylic acid. Recent efforts have focused on optimizing synthetic routes to improve yield and reduce production costs. Advances in catalytic methods, such as palladium-catalyzed cross-coupling reactions, have shown promise in addressing these challenges, paving the way for broader applications of this compound in both academic and industrial settings.

In conclusion, 4-Iodo-3-methoxy-2-(trifluoromethoxy)pyridine-6-carboxylic acid represents a valuable building block in modern chemical biology and medicinal chemistry. Its unique structural features and versatile reactivity make it a key player in the development of next-generation therapeutics and functional materials. Ongoing research continues to uncover new applications and synthetic strategies, further solidifying its importance in the field.